Cas no 2228934-39-0 (1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228934-39-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5876159
• PubChem ID: 165668973
• Update Time: 2025-06-08

1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1832708
• 2228934-39-0

• Inchi： 1S/C11H11N3O2/c1-7-4-3-5-12-9(7)10-8(11(15)16)6-13-14(10)2/h3-6H,1-2H3,(H,15,16)
• InChI Key： LXQQOWFACRKYFU-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid

Research Brief on 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2228934-39-0)

1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2228934-39-0) is a pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, has been explored for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a promising candidate for further drug development.

The synthesis of 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in biological studies. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its identity and purity.

In terms of biological activity, recent in vitro studies have demonstrated that 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has shown moderate activity against kinases involved in cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Additionally, its interaction with other molecular targets is under investigation to expand its therapeutic scope.

Pharmacokinetic studies have also been initiated to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that it has favorable solubility and stability profiles, which are essential for oral bioavailability. However, further optimization may be required to enhance its metabolic stability and reduce potential toxicity.

The therapeutic potential of 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid is further supported by its structural similarity to other pyrazole-based drugs that have been successfully developed for clinical use. This similarity provides a rationale for its exploration in various disease models, including cancer, inflammation, and infectious diseases. Collaborative efforts between academic and industrial researchers are expected to accelerate its preclinical development.

In conclusion, 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2228934-39-0) represents a promising chemical entity with diverse biological activities. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in relevant disease models. The findings from these studies will be crucial for determining its potential as a therapeutic agent and guiding future drug development efforts in the chemical biology and pharmaceutical sectors.